Cas no 7356-89-0 (Benzenesulfonamide,4-amino-3,5-dimethyl-)
7356-89-0 structure
Product Name:Benzenesulfonamide,4-amino-3,5-dimethyl-
CAS No:7356-89-0
MF:C8H12N2O2S
MW:200.258080482483
CID:566223
PubChem ID:239031
Update Time:2025-04-19
Benzenesulfonamide,4-amino-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-amino-3,5-dimethyl-
- 4-amino-3,5-dimethylbenzenesulfonamide
- Benzenesulfonamide, 4-amino-3,5-dimethyl- (9CI)
- 4-AMINO-3,5-DIMETHYL-BENZENESULFONAMIDE
- AC1L62A6
- AC1Q6TRH
- AR-1G0637
- CTK5D8255
- NSC43757
- NSC-43757
- 7356-89-0
- DTXSID10286095
-
- Inchi: 1S/C8H12N2O2S/c1-5-3-7(13(10,11)12)4-6(2)8(5)9/h3-4H,9H2,1-2H3,(H2,10,11,12)
- InChI Key: BNCRGXBJVRUQRR-UHFFFAOYSA-N
- SMILES: S(C1C=C(C)C(=C(C)C=1)N)(N)(=O)=O
Computed Properties
- Exact Mass: 200.06206
- Monoisotopic Mass: 200.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.307
- Boiling Point: 419.2°C at 760 mmHg
- Flash Point: 207.3°C
- Refractive Index: 1.594
- PSA: 86.18
- LogP: 2.89530
Benzenesulfonamide,4-amino-3,5-dimethyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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